(5-Chloro-2-nitrophenyl)[4-(2-fluorophenyl)piperazino]methanone

• IUPAC Name: (5-chloro-2-nitrophenyl)-[4-(2-fluorophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C17H15ClFN3O3/c18-12-5-6-15(22(24)25)13(11-12)17(23)21-9-7-20(8-10-21)16-4-2-1-3-14(16)19/h1-6,11H,7-10H2
• InChI Key: CQHANKBNCCFDMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=C(C=CC(=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C17H15ClFN3O3
• Molecular Weight: 363.8 g/mol
• CAS No.: 478249-15-9

Description

(5-Chloro-2-nitrophenyl)[4-(2-fluorophenyl)piperazino]methanone is a useful research compound. Its molecular formula is C17H15ClFN3O3 and its molecular weight is 363.77. The purity is usually 95%.
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Scientific Research Applications

Sorption and Desorption in Environmental Studies

Research involving the sorption and desorption of organic matter on solid-phase extraction media highlights the importance of understanding how various compounds interact with environmental samples. Such methodologies are crucial for isolating and identifying contaminants, including potential precursors to harmful byproducts in water treatment processes (Hanigan, Liao, Zhang, Herckes, & Westerhoff, 2016).

Synthesis and Evaluation of Compounds

The synthesis and evaluation of related compounds, particularly in the context of developing therapeutic agents, are significant areas of research. Studies focusing on arylpiperazine derivatives, for example, delve into their metabolic pathways and potential therapeutic applications, shedding light on the diverse pharmacological activities these compounds can exhibit (Caccia, 2007).

Antibody-Based Methods in Environmental and Food Analysis

Antibody-based methods for detecting and quantifying specific compounds in environmental and food samples illustrate another vital research application. These techniques enable the monitoring of contaminants and ensure compliance with safety standards, demonstrating the broad applicability of chemical analysis in public health (Fránek & Hruška, 2018).

Development of Novel Therapeutics

The development of novel therapeutic agents, such as Macozinone for TB treatment, underscores the potential medical applications of complex chemical compounds. Research in this field contributes to the advancement of treatments for infectious diseases, highlighting the role of chemical synthesis in drug discovery (Makarov & Mikušová, 2020).

Pharmaceutical Applications of Piperazine Derivatives

Piperazine derivatives have a wide range of pharmaceutical applications, from antipsychotic to anticancer agents. The study and patenting of these compounds reflect ongoing efforts to enhance their medicinal potential, showcasing the intersection of chemistry and pharmacology in improving patient care (Rathi, Syed, Shin, & Patel, 2016).